Cas no 380432-20-2 (3-(Furan-2-amido)-4-methylbenzoic Acid)

• Product Name: 3-(Furan-2-amido)-4-methylbenzoic Acid
• CAS No: 380432-20-2
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• MDL: MFCD03150776
• CID: 2192460
• Update Time: 2025-10-31

3-(Furan-2-amido)-4-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(2-furanylcarbonyl)amino]-4-methyl-
• 3-(Furan-2-amido)-4-methylbenzoic Acid

• MDL： MFCD03150776
• Inchi： 1S/C13H11NO4/c1-8-4-5-9(13(16)17)7-10(8)14-12(15)11-3-2-6-18-11/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key： UAYLOXAZFQONER-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1C=C(C(=O)O)C=CC=1C)=O

Additional information on 3-(Furan-2-amido)-4-methylbenzoic Acid

Recent Advances in the Study of 3-(Furan-2-amido)-4-methylbenzoic Acid (CAS: 380432-20-2)

The compound 3-(Furan-2-amido)-4-methylbenzoic Acid (CAS: 380432-20-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(Furan-2-amido)-4-methylbenzoic Acid as a promising scaffold for the development of novel small-molecule inhibitors. Its furan and benzoic acid moieties contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In addition to its COX-2 inhibitory activity, research has also explored the compound's potential in targeting protein-protein interactions (PPIs). A recent preprint on bioRxiv reported that derivatives of 3-(Furan-2-amido)-4-methylbenzoic Acid showed promising results in disrupting the interaction between p53 and MDM2, a critical pathway in cancer therapeutics. The study utilized molecular docking and in vitro assays to validate these findings, opening new avenues for cancer drug development.

The synthesis of 3-(Furan-2-amido)-4-methylbenzoic Acid has also seen advancements. A 2022 publication in Organic Letters detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Despite these promising results, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(Furan-2-amido)-4-methylbenzoic Acid (CAS: 380432-20-2) represents a versatile and promising compound in chemical biology and drug discovery. Its dual functionality as a COX-2 inhibitor and a PPI disruptor, coupled with recent advancements in synthesis, positions it as a valuable candidate for further investigation. Future studies should focus on optimizing its therapeutic potential and addressing remaining challenges in drug development.